Cas no 61100-58-1 (9,10-Anthracenedione, 6-chloro-1-(propylamino)-)

• Product Name: 9,10-Anthracenedione, 6-chloro-1-(propylamino)-
• CAS No: 61100-58-1
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 491922
• PubChem ID: 21419216
• Update Time: 2025-04-19

9,10-Anthracenedione, 6-chloro-1-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 6-chloro-1-(propylamino)-
• 6-chloro-1-(propylamino)anthracene-9,10-dione

• Inchi： 1S/C17H14ClNO2/c1-2-8-19-14-5-3-4-12-15(14)17(21)11-7-6-10(18)9-13(11)16(12)20/h3-7,9,19H,2,8H2,1H3
• InChI Key： CUVBVMIRTAUGPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3=C(C=CC=C3C(C=2C=1)=O)NCCC)=O

Computed Properties

• Exact Mass: 299.07142
• Monoisotopic Mass: 299.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones